(5-(2-fluorophenyl)isoxazol-3-yl)methyl 2-(5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetate

• IUPAC Name: [5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl 2-(5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)acetate
• InChI: InChI=1S/C18H14FN3O4S/c19-14-4-2-1-3-13(14)15-7-11(21-26-15)9-25-17(24)8-12-10-27-18-20-6-5-16(23)22(12)18/h1-7,12H,8-10H2
• InChI Key: NIGIHKVELJSFKM-UHFFFAOYSA-N
• Canonical SMILES: C1C(N2C(=O)C=CN=C2S1)CC(=O)OCC3=NOC(=C3)C4=CC=CC=C4F
• Molecular Formula: C18H14FN3O4S
• Molecular Weight: 387.4 g/mol

Description

(5-(2-fluorophenyl)isoxazol-3-yl)methyl 2-(5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetate is a useful research compound. Its molecular formula is C18H14FN3O4S and its molecular weight is 387.39. The purity is usually 95%.
BenchChem offers high-quality (5-(2-fluorophenyl)isoxazol-3-yl)methyl 2-(5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (5-(2-fluorophenyl)isoxazol-3-yl)methyl 2-(5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-inflammatory and Antinociceptive Activities

Research on thiazolo[3,2-a]pyrimidine derivatives, designed and synthesized using related chemical frameworks, has shown significant anti-inflammatory and antinociceptive activities. These compounds were evaluated through rat paw edema method and thermal stimulus technique, indicating their potential in treating inflammation and pain without high ulcerogenic activity (Alam et al., 2010).

Antibacterial Activity

Derivatives incorporating triazole and thieno[2,3-d]pyrimidinone frameworks have demonstrated significant antibacterial activity against both Gram-negative and Gram-positive bacteria. This suggests the potential of these compounds in developing new antibacterial agents, especially against strains like E. coli and Bacillus subtilis (Kumari et al., 2017).

Antimicrobial and Anticancer Activities

Research into thiazolidinone and thieno[3,4-d]pyrimidin-4-one derivatives has revealed promising biological activity against bacterial and fungal strains, as well as potential anticancer properties. This underscores the importance of these compounds in developing treatments for microbial infections and cancer (El Azab & Abdel-Hafez, 2015).

Fluorescence in Bioimaging

The study on carbon dots with high fluorescence quantum yield, where the fluorescence originates from organic fluorophores like 5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyridine derivatives, opens up new avenues in bioimaging and diagnostics (Shi et al., 2016).

Herbicidal Activity

Novel compounds synthesized from related chemical structures have shown good inhibitory activity against certain plant species, indicating their potential use as herbicides. This suggests an agricultural application of these chemical frameworks (Fu-b, 2014).